Cas no 1805289-28-4 (2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805289-28-4
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880216
• Update Time: 2025-06-08

2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H7BrF2N2O2/c11-3-8-6(2-9(16)17)5(4-14)1-7(15-8)10(12)13/h1,10H,2-3H2,(H,16,17)
• InChI Key： MUUJXDQSBCXLRT-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C#N)C=C(C(F)F)N=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid

Recent Advances in the Application of 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805289-28-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805289-28-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This research briefing provides an overview of the latest developments surrounding this compound, focusing on its applications in drug discovery, chemical biology, and medicinal chemistry. The unique structural features of this molecule, including the bromomethyl and difluoromethyl groups, make it a versatile building block for the development of targeted therapeutics.

Recent studies have demonstrated the utility of 1805289-28-4 in the synthesis of kinase inhibitors, particularly those targeting inflammatory pathways. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor for the development of selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, enabling efficient derivatization of the pyridine core structure.

In the field of agrochemical research, 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid has shown potential as a building block for novel fungicides. A recent patent application (WO2023056789) describes its incorporation into pyridine-carboxamide derivatives with significant activity against plant pathogenic fungi. The difluoromethyl group appears to enhance both the biological activity and metabolic stability of these compounds, addressing key challenges in crop protection chemistry.

From a synthetic chemistry perspective, researchers have developed innovative methodologies for the functionalization of this compound. A 2024 study in Organic Letters presented a palladium-catalyzed cross-coupling approach that allows for the selective modification of the bromomethyl position while preserving the other functional groups. This advancement has significantly expanded the structural diversity accessible from this key intermediate.

The pharmaceutical applications of derivatives based on 1805289-28-4 continue to grow, with several candidates currently in preclinical development. Notably, its structural motif has been incorporated into potential treatments for neurodegenerative diseases, where the pyridine-acetic acid core demonstrates favorable blood-brain barrier penetration properties. Recent in vivo studies suggest that optimized derivatives show reduced off-target effects compared to previous generations of similar compounds.

Future research directions for this compound include exploration of its use in PROTAC (Proteolysis Targeting Chimera) technology and other targeted protein degradation strategies. The presence of multiple functional groups makes it particularly suitable for conjugation with E3 ligase ligands, offering new opportunities in drug discovery. Additionally, computational studies are underway to better understand the conformational preferences of this molecule and its derivatives, which may inform rational drug design approaches.